Cas no 475157-91-6 (1-(4-methoxyphenyl)-3-(4-nitrophenyl)-5H,6H,7H-1-imidazo2,1-b1,3thiazin-1-ylium bromide)

• Product Name: 1-(4-methoxyphenyl)-3-(4-nitrophenyl)-5H,6H,7H-1-imidazo2,1-b1,3thiazin-1-ylium bromide
• CAS No: 475157-91-6
• MF: C₁₉H₁₈BrN₃O₃S
• MW: 448.333522319794
• CID: 6337076
• PubChem ID: 16238988
• Update Time: 2025-07-23

1-(4-methoxyphenyl)-3-(4-nitrophenyl)-5H,6H,7H-1-imidazo2,1-b1,3thiazin-1-ylium bromide Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-3-(4-nitrophenyl)-5H,6H,7H-1-imidazo2,1-b1,3thiazin-1-ylium bromide
• 1-(4-methoxyphenyl)-3-(4-nitrophenyl)-6,7-dihydro-5H-imidazo[2,1-b][1,3]thiazin-1-ium bromide
• 475157-91-6
• F1008-0041
• 1-(4-methoxyphenyl)-3-(4-nitrophenyl)-5H,6H,7H-1lambda5-imidazo[2,1-b][1,3]thiazin-1-ylium bromide
• AKOS001026181
• Z56821205
• 1-(4-methoxyphenyl)-3-(4-nitrophenyl)-6,7-dihydro-5H-imidazo[2,1-b][1,3]thiazin-4-ium;bromide

• Inchi： 1S/C19H18N3O3S.BrH/c1-25-17-9-7-15(8-10-17)21-13-18(20-11-2-12-26-19(20)21)14-3-5-16(6-4-14)22(23)24;/h3-10,13H,2,11-12H2,1H3;1H/q+1;/p-1
• InChI Key： UJDWWUIWCNGNSJ-UHFFFAOYSA-M
• SMILES： [Br-].S1CCC[N+]2C(C3C=CC(=CC=3)[N+](=O)[O-])=CN(C3C=CC(=CC=3)OC)C1=2

Computed Properties

• Exact Mass: 447.02523g/mol
• Monoisotopic Mass: 447.02523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 487
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.2Ų

Additional information on 1-(4-methoxyphenyl)-3-(4-nitrophenyl)-5H,6H,7H-1-imidazo2,1-b1,3thiazin-1-ylium bromide

Introduction to 1-(4-methoxyphenyl)-3-(4-nitrophenyl)-5H,6H,7H-1-imidazo2,1-b1,3thiazin-1-ylium bromide (CAS No. 475157-91-6)

1-(4-methoxyphenyl)-3-(4-nitrophenyl)-5H,6H,7H-1-imidazo2,1-b1,3thiazin-1-ylium bromide, identified by its CAS number 475157-91-6, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of imidazo[2,1-b][1,3]thiazin derivatives, a scaffold known for its broad spectrum of biological activities. The presence of both 4-methoxyphenyl and 4-nitrophenyl substituents in its molecular structure imparts unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

The synthesis of 1-(4-methoxyphenyl)-3-(4-nitrophenyl)-5H,6H,7H-1-imidazo2,1-b1,3thiazin-1-ylium bromide involves a multi-step process that typically includes condensation reactions between appropriate precursors under controlled conditions. The introduction of the bromide counterion at the 1-position of the imidazo[2,1-b][1,3]thiazine core enhances its solubility and reactivity in various organic solvents, facilitating its use in subsequent chemical modifications and biological assays.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with biological targets with high precision. Studies suggest that the imidazo[2,1-b][1,3]thiazine core exhibits potential as an inhibitor of certain kinases and enzymes implicated in cancer progression. The 4-methoxyphenyl group may contribute to stabilizing the binding interface through hydrophobic interactions, while the 4-nitrophenyl moiety could engage in hydrogen bonding or electrostatic interactions with polar residues in the target protein.

In vitro experiments have demonstrated that derivatives of this class exhibit notable cytotoxic effects against various cancer cell lines. The bromide ion at the 1-position serves as a handle for further functionalization via cross-coupling reactions, allowing chemists to explore diverse analogs with tailored biological profiles. For instance, replacing the nitro group with an amino group could enhance bioavailability while preserving target binding affinity.

The pharmacokinetic properties of 1-(4-methoxyphenyl)-3-(4-nitrophenyl)-5H,6H,7H-1-imidazo2,1-b1,3thiazin-1-ylium bromide are currently under investigation to assess its metabolic stability and excretion pathways. Preliminary data indicate that the compound undergoes moderate metabolism via cytochrome P450 enzymes, suggesting potential interactions with other drugs metabolized through similar pathways. These findings are crucial for determining appropriate dosing regimens and minimizing adverse effects in clinical settings.

The development of novel therapeutic agents often relies on understanding the structural determinants of drug-target interactions. The rigid imidazo[2,1-b][1,3]thiazine core provides a scaffold that can be fine-tuned to optimize binding affinity and selectivity. The strategic placement of electron-withdrawing groups such as the nitro substituent can modulate electronic properties, influencing both potency and pharmacokinetics. Such features make this compound an attractive starting point for structure-activity relationship (SAR) studies aimed at identifying more effective drug candidates.

Recent publications have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The unique combination of structural elements in 1-(4-methoxyphenyl)-3-(4-nitrophenyl)-5H,6H,7H-1-imidazo2,1-b1,3thiazin-1-ylium bromide aligns it with emerging trends in medicinal chemistry focused on rational drug design. By leveraging computational modeling alongside experimental validation, researchers can accelerate the discovery process and bring novel treatments to patients more efficiently.

The versatility of this compound also extends to its potential applications in material science and chemical biology. Its ability to form stable complexes with metal ions or other small molecules opens up possibilities for designing novel sensors or catalysts. Additionally, modifications to its aromatic rings could enable fluorescence-based assays for studying protein-protein interactions or cellular processes.

As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis,imidazo[2,1-b][1,3]thiazine derivatives like CAS No. 475157-91-6 will remain at the forefront of drug discovery efforts. Collaborative initiatives between academia and industry are essential for translating laboratory findings into clinical reality. By fostering innovation through interdisciplinary approaches,this class of compounds holds promise for addressing some of today's most pressing health challenges.